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Compound of Interest

Compound Name: 1-Iodo-2-nitronaphthalene

CAS No.: 102154-23-4

Cat. No.: B179737

Get Quote

Executive Summary & Structural Context
1-Iodo-2-nitronaphthalene (

) is a 1,2-disubstituted naphthalene derivative. Its infrared spectrum is defined by the interplay
between the electron-withdrawing nitro group and the heavy, polarizable iodine atom.

Crucially, the steric crowding between the bulky iodine at position 1 and the nitro group at

position 2 forces the nitro group to rotate out of the aromatic plane. This "Steric Inhibition of

Resonance" significantly alters the characteristic wavenumber positions compared to planar

nitronaphthalenes, serving as a primary diagnostic marker.

Molecular Vibrational Logic
Naphthalene Core: Provides a stable framework of C-H stretches (>3000 cm⁻¹) and skeletal

ring vibrations.

Nitro Group (
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): The dominant dipole. Steric twisting reduces

-conjugation with the ring, shifting the asymmetric stretch to higher frequencies (closer to
aliphatic nitro values) compared to unhindered aromatic nitro groups.

Carbon-Iodine (

): A heavy-atom oscillator appearing in the far-fingerprint region (<600 cm⁻¹), useful for
confirming halogenation.[1]

Experimental Protocol: Signal Acquisition
To ensure high-fidelity spectral data, the following protocol is recommended. This minimizes

artifacts from moisture or sample degradation.

Sample Preparation
Method Protocol Details Suitability

ATR (Attenuated Total

Reflectance)

Preferred. Place ~5 mg of solid

directly on a Diamond/ZnSe

crystal. Apply high pressure to

ensure contact.

Rapid ID; ideal for solids.

KBr Pellet

Grind 1-2 mg sample with 100

mg dry KBr. Press at 10 tons to

form a transparent disc.

High resolution; best for weak

overtone detection.

Instrument Parameters
Resolution: 4 cm⁻¹ (Standard) or 2 cm⁻¹ (High Res).

Scans: Minimum 32 scans (ATR) or 16 scans (KBr) to improve Signal-to-Noise (S/N) ratio.

Range: 4000 cm⁻¹ to 400 cm⁻¹ (Mid-IR). Note: C-I stretches may lie at the detector cutoff

edge.

Characteristic Peak Analysis
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The following table synthesizes experimental data from homologous series (1-iodo-2-

nitrobenzene analogues) and theoretical vibrational modes for 1,2-disubstituted naphthalenes.

Table 1: Diagnostic FT-IR Peaks for 1-Iodo-2-
nitronaphthalene
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Functional
Group

Mode of
Vibration

Frequency (

)
Intensity

Diagnostic
Insight

Aromatic C-H
Stretching (

)
3050 – 3100 Weak

Diagnostic of

aromaticity;

absence of

aliphatic C-H

(<3000).

Nitro (

)

Asymmetric

Stretch
1535 – 1555 Strong

Critical Marker.

Shifted +15-20

higher than

typical

conjugated nitro

(~1520) due to

steric twist.

Aromatic Ring
C=C Skeletal

Vib.
1580, 1500 Medium

Characteristic

naphthalene

doublet; 1500

band often split.

Nitro (

)

Symmetric

Stretch
1350 – 1370 Strong

Often overlaps

with C-N

stretching

modes; sharp

and intense.

C-N Stretching 850 – 870 Medium

Bond connecting

nitro group to the

naphthalene ring.

C-H (OOP)
Out-of-Plane

Bending
740 – 780 Strong

Indicative of 1,2-

disubstitution

(ortho-like)

pattern on the

ring.
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C-I Stretching 510 – 540 Med/Weak

"Fingerprint"

confirmation of

Iodine. Low

frequency due to

high reduced

mass.

Analyst Note: The separation (

) between the Nitro Asymmetric and Symmetric stretches is a key purity indicator.

For this sterically hindered compound,

.

Structural Validation Logic
Distinguishing 1-iodo-2-nitronaphthalene from its isomers (e.g., 1-iodo-4-nitronaphthalene)

requires analyzing the Fingerprint Region (1500-400 cm⁻¹).

Isomer Differentiation
1-Iodo-2-nitronaphthalene (Ortho):

Nitro Asymmetric Stretch: >1535 cm⁻¹ (Twisted/Deconjugated).

OOP Bending: Complex pattern ~740-780 cm⁻¹.

1-Iodo-4-nitronaphthalene (Para):

Nitro Asymmetric Stretch: ~1515-1525 cm⁻¹ (Planar/Conjugated).

OOP Bending: Strong, single band often ~810-830 cm⁻¹ (typical for para-substitution).
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Visualization: Identification Workflow
The following diagram outlines the logical decision tree for validating the compound using IR

data.

Mechanism

Unknown Crystalline Solid
(Suspected Iodo-Nitronaphthalene)

Check 1500-1560 cm⁻¹ Region

Peak at >1535 cm⁻¹?

High Frequency (Deconjugated)
Indicates Steric Hindrance

(1,2-Substitution)

Yes

Lower Frequency (~1520 cm⁻¹)
Indicates Planar Conjugation

(1,4-Substitution)

No

Check Fingerprint (C-I)

Band at ~520 cm⁻¹
(Confirm C-I bond)

Steric twist of NO₂ group
increases bond order of N=O

raising frequency.

Click to download full resolution via product page

Figure 1: Decision logic for distinguishing 1,2-disubstituted isomers based on Nitro group

conjugation shifts.
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Synthesis & Application Context
1-Iodo-2-nitronaphthalene is rarely an end-product; it is a high-value intermediate.

Ullmann Coupling: Self-coupling of this molecule yields 2,2'-dinitrobinaphthyl, a precursor to

chiral ligands.

Reduction: Reduction of the nitro group yields 1-iodo-2-aminonaphthalene, which is unstable

and prone to cyclization.

Synthesis Monitoring
IR spectroscopy is the most efficient method to monitor the nitration of 1-iodonaphthalene.

Start: 1-Iodonaphthalene (No peaks at 1530/1350 cm⁻¹).

End: Appearance of strong Nitro bands.

Warning: If a peak appears at ~1700 cm⁻¹, oxidation to a quinone species has occurred

(impurity).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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